Cas no 81569-26-8 (Methyl 5-isopropylthiazole-4-carboxylate)

Methyl 5-isopropylthiazole-4-carboxylate structure
81569-26-8 structure
Product Name:Methyl 5-isopropylthiazole-4-carboxylate
CAS No:81569-26-8
MF:C8H11NO2S
MW:185.24344086647
CID:1039904
PubChem ID:13015587
Update Time:2025-04-20

Methyl 5-isopropylthiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-isopropylthiazole-4-carboxylate
    • Methyl 5-(propan-2-yl)-1,3-thiazole-4-carboxylate
    • methyl 5-propan-2-yl-1,3-thiazole-4-carboxylate
    • DTXSID30515258
    • AKOS016007069
    • FT-0769598
    • CS-0343143
    • 81569-26-8
    • 5-isopropyl-thiazole-4-carboxylic acid methyl ester
    • methyl 5-isopropyl-thiazole-4-carboxylate
    • MOYUJTBTBINSHM-UHFFFAOYSA-N
    • SCHEMBL1431309
    • Methyl 5-(1-methylethyl)-1,3-thiazole-4-carboxylate
    • Methyl5-isopropylthiazole-4-carboxylate
    • DA-32295
    • Inchi: 1S/C8H11NO2S/c1-5(2)7-6(8(10)11-3)9-4-12-7/h4-5H,1-3H3
    • InChI Key: MOYUJTBTBINSHM-UHFFFAOYSA-N
    • SMILES: S1C=NC(C(=O)OC)=C1C(C)C

Computed Properties

  • Exact Mass: 185.05104977g/mol
  • Monoisotopic Mass: 185.05104977g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 67.4Ų

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